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Compound of Interest

Compound Name: Lanthanum sulfate

Cat. No.: B162627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lanthanum sulfate (La₂(SO₄)₃) is an inorganic compound of significant interest across various

scientific and industrial domains. As a key compound of the rare earth element lanthanum, it

serves as a critical precursor and active material in catalysis, advanced materials science, and

emerging biomedical applications. This technical guide provides a comprehensive overview of

its chemical formula, molecular structure, physicochemical properties, and established

experimental protocols.

Chemical Formula and Nomenclature
Lanthanum sulfate is an ionic compound consisting of lanthanum cations (La³⁺) and sulfate

anions (SO₄²⁻). The charge neutrality between the ions dictates the empirical formula.

Anhydrous Form: The chemical formula for the anhydrous salt is La₂(SO₄)₃.[1][2] Its IUPAC

name is lanthanum(III) sulfate or alternatively, bis(lanthanum(3+));trisulfate.[1]

Hydrated Forms: Lanthanum sulfate readily forms hydrates, with the general formula

La₂(SO₄)₃·xH₂O. The most commonly cited hydrates are the nonahydrate (x=9) and the

octahydrate (x=8).[3][4] These hydrates are white, crystalline solids.[3]
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The properties of lanthanum sulfate can vary depending on its hydration state. The anhydrous

form and the common nonahydrate exhibit distinct characteristics. It is described as a white,

odorless powder that is hygroscopic.[1][5] Lanthanum sulfate is generally soluble in water,

with its solubility decreasing as the temperature increases.[2][6] It is insoluble in ethanol and

diethyl ether.[2][3]

Table 1: Physicochemical Properties of Lanthanum Sulfate

Property Value (Anhydrous)
Value
(Nonahydrate)

Reference(s)

Molar Mass 566.00 g/mol 728.15 g/mol [1][3]

Appearance White solid White crystalline solid [3]

Density 3.6 g/cm³ (at 15°C) 2.82 g/cm³ [2][3]

Decomposition Temp. 1150°C
Decomposes upon

heating
[2]

| Water Solubility | 2.14 g/100 mL (at 25°C) | 2.7 g/100 mL (at 20°C) |[2][3] |

Table 2: Thermodynamic Properties of Anhydrous Lanthanum Sulfate

Property Value Reference(s)

Standard Molar Enthalpy of

Formation (ΔfH⁰)
-3932.1 kJ/mol [2]

Standard Molar Gibbs Energy

of Formation (ΔfG⁰)
-3598.2 kJ/mol [2]

| Molar Heat Capacity (Cp) | 280 J/(mol·K) |[2] |

Molecular and Crystal Structure
The structural arrangement of lanthanum sulfate is defined by the coordination of the

lanthanum ions with the sulfate groups and, in the case of hydrates, water molecules.
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The nonahydrate, La₂(SO₄)₃·9H₂O, crystallizes in a hexagonal system.[3] In this structure, the

lanthanum atoms are found in two distinct coordination environments, highlighting the

complexity of the crystal lattice.[3]

Table 3: Crystallographic Data for Lanthanum Sulfate Nonahydrate

Parameter Value Reference(s)

Crystal System Hexagonal [3]

Space Group P6₃ [3]

Lattice Constant 'a' 11.01 Å [3]

| Lattice Constant 'c' | 8.08 Å |[3] |

The thermal decomposition of lanthanum sulfate follows a clear pathway, which is crucial for

its application in high-temperature ceramic and catalyst synthesis.
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Caption: Thermal decomposition pathway of anhydrous lanthanum sulfate.
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A. Synthesis of Lanthanum Sulfate Nonahydrate

This protocol is based on the reaction of a lanthanum source with sulfuric acid.

Objective: To synthesize crystalline lanthanum(III) sulfate nonahydrate.

Materials: Lanthanum(III) oxide (La₂O₃) or Lanthanum(III) hydroxide (La(OH)₃), dilute sulfuric

acid (H₂SO₄), deionized water.

Procedure:

Slowly add a stoichiometric amount of lanthanum oxide or hydroxide to a stirred solution of

dilute sulfuric acid. The reaction is exothermic and should be controlled. The molar ratio of

sulfuric acid to lanthanum oxide is typically 3:1.[3][7]

Continue stirring until the lanthanum source is completely dissolved, forming a clear

solution of lanthanum sulfate.

Gently heat the solution to evaporate the water and concentrate the lanthanum sulfate.

Allow the concentrated solution to cool slowly at room temperature.

Colorless crystals of La₂(SO₄)₃·9H₂O will precipitate from the solution.

Filter the crystals from the mother liquor.

Wash the crystals with a small amount of cold deionized water and then dry them in a

desiccator.

B. Preparation of Anhydrous Lanthanum Sulfate

Objective: To prepare the anhydrous form of lanthanum sulfate from its hydrate.

Materials: Lanthanum(III) sulfate hydrate (e.g., La₂(SO₄)₃·9H₂O).

Procedure:

Place the lanthanum sulfate hydrate in a suitable crucible (e.g., porcelain or alumina).
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Heat the sample in a furnace. The temperature should be raised gradually to 300°C.[3]

Maintain this temperature to drive off the water of crystallization.

Cool the crucible in a desiccator to prevent rehydration of the anhydrous salt.

The resulting white powder is anhydrous La₂(SO₄)₃.
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Caption: Workflow for the synthesis of hydrated and anhydrous lanthanum sulfate.
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Lanthanum sulfate's unique electronic and chemical properties make it a versatile compound

in several high-technology fields relevant to scientific and pharmaceutical research.

Catalysis: It serves as a catalyst or catalyst precursor in various organic reactions, including

esterification and dehydration, and in petrochemical processes like fluid catalytic cracking.[5]

[8]

Advanced Materials: It is incorporated into specialty glasses and ceramics to enhance their

refractive index, durability, and thermal stability.[8][9]

Electronics and Photonics: Lanthanum compounds are crucial in the manufacturing of

phosphors for high-efficiency LED lighting and display technologies.[5][8][9]

Biomedical Research: Lanthanum ions are known phosphate binders. While lanthanum

carbonate is the approved drug, research into other lanthanum salts for controlling

hyperphosphatemia is ongoing. Lanthanum compounds are also explored as contrast agents

for medical imaging and in novel drug delivery systems.[8][9][10]

Water Treatment: Its ability to precipitate phosphates makes it effective in wastewater

treatment to combat eutrophication.[6]
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Caption: Key application areas for lanthanum sulfate in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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